![molecular formula C15H22ClN3O3S B2941662 4-(4-chlorophenyl)sulfonyl-N,N-diethylpiperazine-1-carboxamide CAS No. 692762-05-3](/img/structure/B2941662.png)
4-(4-chlorophenyl)sulfonyl-N,N-diethylpiperazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Medicinal Chemistry
- Synthesis of Heterocyclic Compounds : New carboxamides and sulfonamides, containing alkyl and heterocyclic fragments, were synthesized for potential applications in medicinal chemistry. These compounds were developed through a process involving intramolecular cyclization and acylation of amines, indicating the versatility of sulfonyl derivatives in synthesizing biologically active molecules (Ignatovich et al., 2019).
- Antiviral and Antimicrobial Agents : The synthesis of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives showcased their potential antiviral activity, especially against tobacco mosaic virus, highlighting the application of sulfonyl compounds in developing new antiviral agents (Chen et al., 2010).
Materials Science and Heavy Metal Adsorption
- Polymer Synthesis for Heavy Metal Adsorption : Research into aromatic polyamides and polythioamides with pendent chlorobenzylidine rings, derived from sulfonyl compounds, demonstrated their utility in the removal of heavy metal ions from aqueous solutions. This application is crucial for environmental cleanup and water treatment technologies (Ravikumar et al., 2011).
Drug Design and Development
- Cancer Therapeutics : The synthesis of pro-apoptotic indapamide derivatives, including compounds with a 4-chlorophenylsulfonyl motif, has shown significant anticancer activity, particularly against melanoma cell lines. These findings underscore the role of sulfonyl derivatives in the design and development of new anticancer drugs (Yılmaz et al., 2015).
Enzyme Inhibition for Therapeutic Applications
- Carbonic Anhydrase Inhibitors : Research into [1,4]oxazepine-based primary sulfonamides has revealed strong inhibition of human carbonic anhydrases, a therapeutic target for several conditions including glaucoma, epilepsy, and certain types of cancer. This illustrates the potential of sulfonyl compounds in developing enzyme inhibitors (Sapegin et al., 2018).
properties
IUPAC Name |
4-(4-chlorophenyl)sulfonyl-N,N-diethylpiperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22ClN3O3S/c1-3-17(4-2)15(20)18-9-11-19(12-10-18)23(21,22)14-7-5-13(16)6-8-14/h5-8H,3-4,9-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXGMHHFWJKDUHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.